Cas no 68047-38-1 (2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole)

2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole structure
68047-38-1 structure
Product Name:2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole
CAS No:68047-38-1
MF:C18H11FN2O
MW:290.291147470474
CID:968468
PubChem ID:96861
Update Time:2025-04-19

2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole
    • 2-(3-fluorophenyl)-5-naphthalen-1-yl-1,3,4-oxadiazole
    • 2-(3-FLUOROPHENYL)-5-(NAPHTHALEN-1-YL)-1,3,4-OXADIAZOLE
    • AC1L3XDR
    • AC1Q4NZG
    • AG-G-59284
    • AR-1C7287
    • CTK5C7203
    • EINECS 268-289-8
    • NSC90477
    • NSC-90477
    • NSC 90477
    • DTXSID40218223
    • NS00063418
    • 68047-38-1
    • JCBNEHLERQLNAO-UHFFFAOYSA-N
    • Inchi: 1S/C18H11FN2O/c19-14-8-3-7-13(11-14)17-20-21-18(22-17)16-10-4-6-12-5-1-2-9-15(12)16/h1-11H
    • InChI Key: JCBNEHLERQLNAO-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1=NN=C(C2=CC=CC3C=CC=CC2=3)O1

Computed Properties

  • Exact Mass: 290.08563
  • Monoisotopic Mass: 290.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
  • LogP: 4.69590

2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole Related Literature

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